Cas no 344436-71-1 (4-Amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine-3-propanamine)

• Product Name: 4-Amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine-3-propanamine
• CAS No: 344436-71-1
• MF: C₁₃H₂₀N₆O₃
• MW: 308.336301803589
• CID: 6969541
• PubChem ID: 54672621
• Update Time: 2025-08-13

4-Amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine-3-propanamine Chemical and Physical Properties

Names and Identifiers

• A-D-erythro-pentofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine-3-propanamine
• SCHEMBL1512938
• 4-Amino-1-(2-deoxy-
• 344436-71-1
• 4-Amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)-1H-pyrazolo[3,4-d]pyrimidine-3-propanamine

• Inchi： 1S/C13H20N6O3/c14-3-1-2-7-11-12(15)16-6-17-13(11)19(18-7)10-4-8(21)9(5-20)22-10/h6,8-10,20-21H,1-5,14H2,(H2,15,16,17)/t8-,9+,10+/m0/s1
• InChI Key： RMYCMOQQNHYWEM-IVZWLZJFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C2C(=C(N)N=CN=2)C(CCCN)=N1)O

Computed Properties

• Exact Mass: 308.15968852Da
• Monoisotopic Mass: 308.15968852Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 145Ų